Cas no 881380-19-4 (O-(5-phenylthiophen-2-yl)methylhydroxylamine)

• Product Name: O-(5-phenylthiophen-2-yl)methylhydroxylamine
• CAS No: 881380-19-4
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 6198821
• PubChem ID: 165683944
• Update Time: 2025-07-02

O-(5-phenylthiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-phenylthiophen-2-yl)methylhydroxylamine
• 881380-19-4
• EN300-1860663
• O-[(5-phenylthiophen-2-yl)methyl]hydroxylamine

• Inchi： 1S/C11H11NOS/c12-13-8-10-6-7-11(14-10)9-4-2-1-3-5-9/h1-7H,8,12H2
• InChI Key： FCNSVBZHFFVPRZ-UHFFFAOYSA-N
• SMILES： S1C(CON)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.5Ų

Additional information on O-(5-phenylthiophen-2-yl)methylhydroxylamine

Recent Advances in the Study of O-(5-phenylthiophen-2-yl)methylhydroxylamine (CAS: 881380-19-4)

O-(5-phenylthiophen-2-yl)methylhydroxylamine (CAS: 881380-19-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound has been identified as a key intermediate in the development of inhibitors targeting various enzymes, including histone deacetylases (HDACs) and lysine-specific demethylases (LSDs). A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of HDAC inhibitors with improved selectivity and potency. The researchers utilized a multi-step synthetic route, with O-(5-phenylthiophen-2-yl)methylhydroxylamine serving as a critical precursor.

In addition to its role in enzyme inhibition, recent investigations have explored the compound's potential in cancer therapy. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that derivatives of O-(5-phenylthiophen-2-yl)methylhydroxylamine exhibited promising antitumor activity in vitro and in vivo. The study attributed this activity to the compound's ability to modulate epigenetic markers and induce apoptosis in cancer cells.

Another area of interest is the compound's application in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience reported that O-(5-phenylthiophen-2-yl)methylhydroxylamine derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The findings suggest that this compound could serve as a scaffold for the development of new therapeutics targeting neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of O-(5-phenylthiophen-2-yl)methylhydroxylamine. A paper in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis method, which could facilitate its broader use in drug discovery programs. The method employs a palladium-catalyzed coupling reaction, yielding the compound with high purity and efficiency.

Despite these promising developments, challenges remain in the clinical translation of O-(5-phenylthiophen-2-yl)methylhydroxylamine-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further investigation.

In conclusion, O-(5-phenylthiophen-2-yl)methylhydroxylamine (CAS: 881380-19-4) continues to be a focal point in chemical biology and medicinal chemistry research. Its applications in enzyme inhibition, cancer therapy, and neurodegenerative disease research highlight its potential as a multifunctional scaffold. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic utility.